Cas no 1004193-38-7 (1-(2-chloro-4-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-(2-chloro-4-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• CAS No: 1004193-38-7
• MF: C₁₃H₁₁ClFN₃S
• MW: 295.762943506241
• MDL: MFCD04968724
• CID: 3058469
• PubChem ID: 7017377
• Update Time: 2025-04-21

1-(2-chloro-4-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-fluoro-benzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• AKOS B017685
• ART-CHEM-BB B017685
• 1-(2-chloro-4-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• DTXSID801139793
• BBL038757
• 1-[(2-chloro-4-fluoro-phenyl)methyl]-4-isothiocyanato-3,5-dimethyl-pyrazole
• STK312508
• 1-[(2-chloro-4-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethylpyrazole
• 1004193-38-7
• 1-[(2-Chloro-4-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• AKOS000307568
• EN300-229232
• 1-(2-chloro-4-fluorobenzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole

• MDL： MFCD04968724
• Inchi： 1S/C13H11ClFN3S/c1-8-13(16-7-19)9(2)18(17-8)6-10-3-4-11(15)5-12(10)14/h3-5H,6H2,1-2H3
• InChI Key： NGAMAYRKUNYTSQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C(C)=C(C(C)=N1)N=C=S)F

Computed Properties

• Exact Mass: 295.0346244Da
• Monoisotopic Mass: 295.0346244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes